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Compound of Interest

Compound Name: 3-Iodo-1-methyl-1H-indazol-4-ol

CAS No.: 1823931-40-3

Cat. No.: B11850530

Get Quote

Abstract
This protocol details the physicochemical and chromatographic characterization of 3-Iodo-1-
methyl-1H-indazol-4-ol, a critical intermediate in the synthesis of kinase inhibitors and

heterocyclic pharmaceuticals.[1] The presence of the C3-iodine and C4-hydroxyl groups

provides dual handles for Suzuki-Miyaura coupling and etherification, respectively.[1] However,

these functionalities, combined with the N1/N2-methylation regioisomerism inherent to

indazoles, present unique analytical challenges. This guide establishes a validated workflow

using UHPLC-UV-MS, NMR (NOESY), and FT-IR to ensure structural integrity and isomeric

purity (>98%).

Introduction & Critical Quality Attributes (CQAs)
The synthesis of 1-methyl-indazoles often yields the thermodynamically favored N1-isomer

alongside the kinetic N2-isomer.[1] For 3-Iodo-1-methyl-1H-indazol-4-ol, distinguishing these

isomers is paramount as they exhibit vastly different biological activities and reactivities in

downstream coupling.
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Regioisomer Separation: Differentiating 1-methyl (target) from 2-methyl (impurity).[1]

De-iodination: Monitoring the loss of iodine (m/z 127) due to photolytic instability.

Oxidation: The 4-hydroxy group is susceptible to oxidation to quinone-like species under

basic stress.[1]

Chemical Structure & Properties
Property Value Note

Formula C₈H₇IN₂O

MW 274.06 g/mol Monoisotopic Mass: 273.96

LogP (Pred) ~2.1 Moderate lipophilicity

pKa (OH) ~9.5 Phenolic acidity

pKa (N) ~1.5 Weakly basic (indazole N2)
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Caption: Integrated analytical workflow ensuring structural confirmation (NMR) and purity

assessment (LC-MS).

Method 1: UHPLC-UV-MS Purity Assay
Objective: Quantify purity and separate the N1-methyl target from the N2-methyl impurity.[1]

Rationale
Standard C18 columns often fail to fully resolve N1/N2 indazole isomers due to their similar

hydrophobicity. We recommend a Phenyl-Hexyl stationary phase, which utilizes
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interactions to discriminate between the electron-rich systems of the isomers.[1]

Protocol Parameters
Parameter Setting

System
Agilent 1290 Infinity II or Waters ACQUITY

UPLC

Column
Acquity UPLC CSH Phenyl-Hexyl, 1.7 µm, 2.1 x

100 mm

Mobile Phase A Water + 0.1% Formic Acid (FA)

Mobile Phase B Acetonitrile + 0.1% Formic Acid (FA)

Flow Rate 0.4 mL/min

Column Temp 40 °C

Injection Vol 2.0 µL

Detection UV @ 254 nm (primary), 220 nm; MS (ESI+)

Gradient Table
Time (min) %A %B Curve

0.0 95 5 Initial

1.0 95 5 Hold

8.0 5 95 Linear

10.0 5 95 Wash

10.1 95 5 Re-equilibration

12.0 95 5 End

System Suitability Criteria
Resolution (Rs): > 2.0 between N1-Me (Target) and N2-Me (Impurity).
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Note: N2-Me typically elutes after N1-Me on Phenyl-Hexyl phases due to different dipole

alignments.[1]

Tailing Factor: 0.8 – 1.2.

Precision (n=6): RSD < 1.0% for retention time and area.

Method 2: Structural Elucidation (NMR)
Objective: Unequivocal assignment of the N-methylation site.

Rationale
Mass spectrometry cannot easily distinguish regioisomers (same mass). NOESY (Nuclear

Overhauser Effect Spectroscopy) is the gold standard. In 1-methyl indazoles, the N-Methyl

protons show a spatial correlation (NOE) to the proton at position C7.[1] In 2-methyl indazoles,

the N-Methyl protons correlate to H3 (if present).[1] Since C3 is iodinated here, the presence of

an NOE to H7 confirms the N1-isomer.

Protocol
Solvent: DMSO-d₆ (preferred for solubility of hydroxylated aromatics).[1]

Concentration: 10 mg/mL.

Experiments: ¹H, ¹³C, NOESY.

Expected Chemical Shifts (δ ppm in DMSO-d₆)[1][4]
4-OH: ~10.2 (broad singlet, exchangeable).

N-CH₃: ~4.05 (singlet).[1] Note: N2-Me usually shifts downfield to ~4.20.

Aromatic H7: ~7.2 (doublet).

Aromatic H5/H6: ~6.8 - 7.5 (multiplet pattern).[1]

C3-I: No proton, but affects C13 shift of C3 (typically ~80-90 ppm, shielded by heavy atom

effect).
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Regioisomer Logic Diagram
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Caption: Decision tree for confirming N1-methylation via NOESY NMR experiments.

Method 3: Mass Spectrometry (LC-MS)
Objective: Confirm molecular weight and screen for de-iodination.[1]

Parameters
Ionization: ESI Positive Mode.

Source Temp: 350 °C (Avoid excessive heat to prevent thermal de-iodination).

Capillary Voltage: 3.5 kV.

Diagnostic Ions
m/z (ESI+) Assignment Interpretation

274.97 [M+H]⁺ Parent Ion (Target).[1]

296.95 [M+Na]⁺ Sodium Adduct.

148.06 [M-I+H]⁺

De-iodinated impurity.

Indicates photolytic

degradation.[1]

316.00 [M+Acetyl]⁺
Acetylated artifact (if using

Acetic Acid).
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Sample Preparation Protocol
A. Stock Solution Preparation

Weigh 10.0 mg of 3-Iodo-1-methyl-1H-indazol-4-ol into a 10 mL amber volumetric flask

(protect from light).

Add 5 mL of HPLC-grade DMSO. Sonicate for 5 minutes until fully dissolved.

Make up to volume with DMSO. (Conc: 1.0 mg/mL).

B. Working Standard (for HPLC)
Transfer 100 µL of Stock Solution to a 1.5 mL amber vial.

Dilute with 900 µL of Water/Acetonitrile (50:50).

Vortex mix. Final concentration: 0.1 mg/mL.

Note: If precipitation occurs, increase Acetonitrile ratio to 70:30.
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Compound Data Source

Title: "3-Iodo-1-methyl-1H-indazol-4-ol Product Inform
Source:BLD Pharm.

Context: Commercial specifications and basic physical data.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 52088-10-5|3-Iodo-1-methyl-1H-indazole|BLD Pharm [bldpharm.com]

2. rjpbcs.com [rjpbcs.com]

To cite this document: BenchChem. [Application Note: Analytical Characterization of 3-Iodo-
1-methyl-1H-indazol-4-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11850530/docs#application-note-analytical-
characterization-of-3-iodo-1-methyl-1h-indazol-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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